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Compound of Interest

Compound Name: 4-Phenylbenzaldehyde

Cat. No.: B031587 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the core physicochemical properties of 4-
phenylbenzaldehyde (also known as 4-biphenylcarboxaldehyde), with a specific focus on its

boiling point. This document is intended to be a valuable resource for researchers, scientists,

and professionals in drug development who utilize this compound as a versatile intermediate in

organic synthesis.

Physicochemical Data of 4-Phenylbenzaldehyde
The following table summarizes the key quantitative data for 4-phenylbenzaldehyde, compiled

from various sources for easy reference and comparison.
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Property Value Notes Citations

Boiling Point 184 °C at 11 mmHg [1][2][3][4]

320 °C
at atmospheric

pressure
[5][6]

152 °C at 8 mmHg

Melting Point 57-63 °C
Range observed

across sources
[1][2][3][4][5][7]

Molecular Formula C₁₃H₁₀O [1][3][7]

Molecular Weight 182.22 g/mol [1][7]

Density 1.107 g/cm³ at 20°C [2][3][5]

Flash Point 172 °C [1][3][4]

Water Solubility 17 mg/L at 20°C [3][4]

Appearance
White to light yellow

crystalline powder
[3][4]

CAS Number 3218-36-8 [2][3][7]

Experimental Protocol: Boiling Point Determination
The boiling point of a solid organic compound like 4-phenylbenzaldehyde can be accurately

determined using a micro-method, such as the Thiele tube technique. This method is

advantageous as it requires only a small amount of the sample.

Apparatus and Chemicals:

Thiele tube

Thermometer (with appropriate range)

Small test tube (e.g., ignition tube)

Capillary tube (sealed at one end)
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Heat-stable liquid (e.g., liquid paraffin, silicone oil)

Bunsen burner or other heat source

Stand and clamp

4-Phenylbenzaldehyde sample

Procedure:

Sample Preparation: Place a small amount of 4-phenylbenzaldehyde into the small test

tube, enough to submerge the bulb of the thermometer.

Capillary Tube Placement: Place the capillary tube, with its open end downwards, into the

test tube containing the sample.

Apparatus Assembly: Attach the test tube to the thermometer using a rubber band or thread,

ensuring the sample is level with the thermometer bulb.

Thiele Tube Setup: Insert the thermometer and the attached test tube into the Thiele tube,

which is filled with a suitable heating liquid like liquid paraffin.[8] The liquid level should be

high enough to cover the sample but not so high as to enter the test tube.

Heating: Gently heat the side arm of the Thiele tube with a Bunsen burner.[9][10] The shape

of the Thiele tube ensures that convection currents will maintain a uniform temperature

throughout the liquid.[9]

Observation: As the temperature rises, a stream of bubbles will begin to emerge from the

open end of the capillary tube. Continue heating until a rapid and continuous stream of

bubbles is observed.[9][10]

Boiling Point Reading: Remove the heat source and allow the apparatus to cool slowly. The

point at which the bubbling stops and the liquid just begins to enter the capillary tube is the

boiling point of the sample.[9][10] Record this temperature.

Pressure Correction: For accuracy, the atmospheric pressure should be recorded, as boiling

points are pressure-dependent.[11]
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Synthetic Pathway: Suzuki-Miyaura Cross-Coupling
4-Phenylbenzaldehyde is commonly synthesized via the Suzuki-Miyaura cross-coupling

reaction. This palladium-catalyzed reaction is a cornerstone in the formation of carbon-carbon

bonds, particularly for creating biphenyl structures.[1] The workflow below illustrates the key

steps of this synthetic route.

4-Bromobenzaldehyde

Oxidative Addition

Phenylboronic Acid

Transmetalation

Pd(0) Catalyst

Aryl-Pd(II) Complex

Forms

Base (e.g., K₂CO₃) Requires

Diaryl-Pd(II) ComplexForms
Reductive Elimination

4-Phenylbenzaldehyde
(Final Product)

Yields

Regenerated Pd(0)

Regenerates

Catalytic Cycle

Click to download full resolution via product page

Synthesis of 4-Phenylbenzaldehyde via Suzuki-Miyaura Reaction.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426
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